Cas no 61940-72-5 (3-(2-methylpropoxy)propane-1,2-diol)

• Product Name: 3-(2-methylpropoxy)propane-1,2-diol
• CAS No: 61940-72-5
• MF: C₇H₁₆O₃
• MW: 148.200142860413
• CID: 1631094
• PubChem ID: 3046291
• Update Time: 2025-04-21

3-(2-methylpropoxy)propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpropoxy)propane-1,2-diol
• 1,2-Propanediol, 3-(methylpropoxy)-
• AKOS006280144
• SCHEMBL117539
• 61940-72-5
• BRN 1698565
• DTXSID40977484
• 3-(Methylpropoxy)-1,2-propanediol
• 1,2-Propanediol, 3-isobutoxy-

• Inchi： 1S/C7H16O3/c1-6(2)4-10-5-7(9)3-8/h6-9H,3-5H2,1-2H3
• InChI Key： XGHAAJWWNQHCQI-UHFFFAOYSA-N
• SMILES： O(CC(CO)O)CC(C)C

Computed Properties

• Exact Mass: 148.10998
• Monoisotopic Mass: 148.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 73.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• XLogP3: 0.1

Experimental Properties

• Density: 1.013
• Boiling Point: 262.4°C at 760 mmHg
• Flash Point: 112.5°C
• Refractive Index: 1.448
• PSA: 49.69